2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-methyl-3-[4-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H11F3O2/c1-9-12(3-2-4-13(9)14(19)20)10-5-7-11(8-6-10)15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key: KEMKCGIGKRACQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C15H11F3O2
• DSSTOX Substance ID: DTXSID10691160
• Molecular Weight: 280.24 g/mol
• CAS RN: 1221722-09-3

Description

2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid (2M3TFPBA) is a synthetic organic compound of the aromatic acid family. It is a colorless solid that is used in a wide range of scientific research applications. It is also known as 4-trifluoromethylbenzoic acid, 4-trifluoromethyl-2-methylbenzoic acid, and 2-methyl-3-(4-trifluoromethylphenyl)benzoic acid. 2M3TFPBA is an important building block for organic synthesis and has been used in a variety of research applications, including pharmaceuticals, agrochemicals, and biocatalysis.

Scientific Research Applications

2M3TFPBA has been used in a variety of scientific research applications. It has been used as a precursor in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and biocatalysts. It has also been used as a starting material in the synthesis of trifluoromethyl-substituted heterocycles, such as pyridines, pyrimidines, and quinolines. Additionally, 2M3TFPBA has been used as a reagent in the synthesis of polymers, nanomaterials, and other materials.

Mechanism of Action

2M3TFPBA acts as a proton acceptor in the presence of an appropriate proton donor. When the proton is accepted, the 2M3TFPBA molecule is converted to a carboxylate anion. This carboxylate anion can then react with a variety of compounds, such as alcohols, amines, and other nucleophiles, to form a variety of products.
Biochemical and Physiological Effects
2M3TFPBA has been shown to have a variety of biochemical and physiological effects. In in vitro studies, it has been shown to inhibit the activity of several enzymes, including cyclooxygenase, lipoxygenase, and xanthine oxidase. Additionally, it has been shown to have anti-inflammatory, antioxidant, and antiproliferative activities.

Advantages and Limitations for Lab Experiments

2M3TFPBA has several advantages as a reagent for laboratory experiments. It is a relatively inexpensive reagent, and it is readily available. Additionally, it is a relatively stable compound and is not easily degraded. However, it is important to note that 2M3TFPBA is a relatively strong acid, and it can react with bases to form potentially hazardous products. Additionally, it can react with other reagents and products to form potentially hazardous products.

Future Directions

There are several potential future directions for research involving 2M3TFPBA. These include further research into its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals, agrochemicals, and biocatalysts. Additionally, further research could be conducted into the mechanisms of action of 2M3TFPBA and its potential interactions with other compounds. Finally, further research could be conducted into the potential toxicological effects of 2M3TFPBA and its potential uses in drug delivery systems.

Synthesis Methods

2M3TFPBA can be synthesized from 4-trifluoromethylbenzaldehyde and 2-methylbenzyl alcohol in a two-step reaction. The first step involves the condensation of 4-trifluoromethylbenzaldehyde with 2-methylbenzyl alcohol in the presence of a base to form the intermediate 4-trifluoromethyl-2-methylbenzyl alcohol. The second step involves the oxidation of the intermediate with a suitable oxidizing agent, such as potassium permanganate, to form 2M3TFPBA.